BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for UV-326 in
Polyolefins and Polyesters

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2-(2H-Benzotriazol-2-yl)-4-tert-
Compound Name:
butylphenol

Cat. No.: B103830

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of UV-326
(Bumetrizole) as an ultraviolet (UV) light stabilizer in polyolefins (such as polyethylene and
polypropylene) and polyesters.

Introduction to UV-326

UV-326, chemically known as 2-(3'-tert-butyl-2'-hydroxy-5'-methylphenyl)-5-
chlorobenzotriazole, is a high-performance benzotriazole UV absorber. It is highly effective in
protecting polymers from degradation caused by exposure to ultraviolet radiation, thereby
preserving their physical properties and appearance.[1][2] Its low volatility and excellent
thermal stability make it suitable for processing at high temperatures commonly used for
polyolefins and polyesters.[3]

The primary mechanism of UV-326 involves the strong absorption of UV radiation in the 270-
380 nm range.[2] This absorbed energy is then dissipated as harmless thermal energy through
a rapid tautomeric conversion, preventing the photo-oxidative degradation of the polymer
matrix. This process helps to mitigate common issues such as color change (yellowing), loss of
gloss, cracking, and a decline in mechanical properties like tensile strength and impact
resistance.[1][2]
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Applications in Polyolefins (Polyethylene,
Polypropylene)

UV-326 is widely used to enhance the weatherability and service life of polyolefin products,
especially those intended for outdoor applications.

Key Benefits in Polyolefins:
» Improved Lightfastness: Significantly reduces color fading and yellowing.

« Enhanced Durability: Helps in the retention of mechanical properties such as tensile strength
and flexibility after prolonged UV exposure.

» High Compatibility: Shows excellent compatibility with various polyolefins, ensuring uniform
distribution within the polymer matrix.

Recommended Dosage Levels for Polyolefins

The optimal loading level of UV-326 can vary depending on the specific polyolefin, the
thickness of the final product, and the anticipated intensity of UV exposure. For many
applications, a synergistic combination with a Hindered Amine Light Stabilizer (HALS) is
recommended for superior protection.

Polymer Type Recommended Dosage (% by weight)
Polypropylene (PP) 0.15 - 0.6%
High-Density Polyethylene (HDPE) 0.15- 0.5%
Low-Density Polyethylene (LDPE) 0.15 - 0.5%

Performance Data of UV-326 in Polyolefins (lllustrative)

The following table summarizes typical performance improvements observed in polyolefins
stabilized with UV-326 after accelerated weathering tests.
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Unstabilized Polypropylene with
Property Test Method
Polypropylene 0.4% UV-326
Yellowness Index
ASTM D1925 15.2 35
(after 1000 hrs)
Gloss Retention (%)
ASTM D523 45 85
(after 1000 hrs)
Tensile Strength
Retention (%) (after ASTM D638 50 90

1000 hrs)

Applications in Polyesters (e.g., PET)

In polyesters, UV-326 is crucial for maintaining clarity and preventing degradation, especially in
applications like transparent films, sheets, and containers. A key advantage of UV-326 in
polyesters is that it does not form colored complexes with metal salts that may be used during
the curing process.[4]

Key Benefits in Polyesters:
o Clarity Retention: Minimizes yellowing and maintains the transparency of the polymer.

o Protection of Contents: In packaging applications, it protects the contents from UV
degradation.

e Mechanical Integrity: Preserves the mechanical properties of the polyester, preventing
embrittlement.

Recommended Dosage | evels for Polyesters

Polymer Type Recommended Dosage (% by weight)
Unsaturated Polyesters 0.2-0.5%
Polyethylene Terephthalate (PET) 0.2-1.0%

Performance Data of UV-326 in Polyesters (lllustrative)
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The following table illustrates the protective effects of UV-326 on polyesters subjected to
accelerated weathering.

PET with 0.5% UV-

Property Test Method Unstabilized PET T
Yellowness Index

ASTM E313 12.8 2.1
(after 1000 hrs)
Haze (%) (after 1000

ASTM D1003 8.5 15
hrs)
Tensile Strength
Retention (%) (after ASTM D638 60 92

1000 hrs)

Experimental Protocols
Protocol for Incorporation of UV-326 into Polymers

This protocol describes a general method for incorporating UV-326 into polyolefins and
polyesters using a twin-screw extruder.

Materials and Equipment:

o Polymer resin (polypropylene, polyethylene, or PET)
e UV-326 powder

e Twin-screw extruder

e Gravimetric feeders

o Pelletizer

« Injection molding machine or film casting line

Procedure:
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e Drying: Dry the polymer resin to the manufacturer's recommended moisture content. For
PET, this is a critical step to prevent hydrolytic degradation during processing.

e Premixing: While not always necessary with gravimetric feeders, a pre-blend of the polymer
resin and UV-326 powder can be prepared to ensure initial homogeneity.

e Extrusion:
o Set the temperature profile of the twin-screw extruder appropriate for the specific polymer.

o Calibrate the gravimetric feeders to deliver the polymer resin and UV-326 at the desired
ratio.

o Feed the polymer and UV-326 into the main throat of the extruder.

o Melt compound the materials. The screw design should provide sufficient mixing to ensure
uniform dispersion of the UV stabilizer.

o Pelletizing: Cool the extruded strands in a water bath and cut them into pellets using a
pelletizer.

e Drying: Dry the compounded pellets to remove any surface moisture.

e Specimen Preparation: Use an injection molding machine or a film casting line to prepare
test specimens (e.g., plaques, tensile bars, or films) from the compounded pellets.

Protocol for Accelerated Weathering

This protocol is based on the ASTM G154 standard for operating a fluorescent UV lamp
apparatus.[5][6]

Equipment:
e QUV accelerated weathering tester (or equivalent) equipped with UVA-340 lamps.
e Specimen holders.

Procedure:
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e Sample Mounting: Mount the prepared polymer specimens in the sample holders.

o Test Cycle: Program the weathering tester to run a specific cycle of UV exposure and
condensation. A common cycle for plastics is:

o 8 hours of UV exposure at 60°C (black panel temperature) with UVA-340 lamps at an
irradiance of 0.89 W/m2/nm.

o 4 hours of condensation at 50°C (black panel temperature).

o Exposure Duration: Continue the cyclic exposure for a predetermined duration (e.g., 500,
1000, 2000 hours).

» Evaluation: Periodically remove specimens for evaluation of changes in properties.

Protocol for Property Evaluation

1. Color and Gloss Measurement:

» Yellowness Index: Measure the yellowness index according to ASTM E313 or ASTM D1925
using a spectrophotometer.[7]

o Gloss: Measure the specular gloss at a specified angle (e.g., 60°) according to ASTM D523
using a gloss meter.

2. Mechanical Property Testing:

o Tensile Properties: Measure the tensile strength, elongation at break, and tensile modulus
according to ASTM D638 using a universal testing machine.

Visualizations
Mechanism of UV Protection by UV-326
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Caption: Mechanism of UV energy absorption and dissipation by UV-326.

Experimental Workflow for Evaluating UV-326 Efficacy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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polyesters]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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